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Introduction

Asymmetric dimethylarginine (ADMA), also known as N,N-dimethylarginine, is a naturally
occurring amino acid derivative found in blood plasma.[1] It is generated through the
methylation of arginine residues in proteins and is released upon protein degradation.[2] ADMA
Is a competitive inhibitor of nitric oxide synthase (NOS), the enzyme responsible for producing
nitric oxide (NO).[2][3] By interfering with NO production, elevated levels of ADMA are
associated with endothelial dysfunction and have been implicated as a cardiovascular disease
risk factor.[4] Consequently, the accurate quantification of ADMA in biological samples is of
significant interest in clinical research and drug development.

Capillary electrophoresis (CE) offers a powerful analytical technique for the separation and
guantification of ADMA. Its advantages include high separation efficiency, minimal sample and
reagent consumption, and the versatility to couple with various sensitive detection methods.
This document provides detailed application notes and protocols for two distinct CE-based
methods for ADMA analysis: Capillary Electrophoresis with Contactless Conductivity Detection
(CE-C4D) and Capillary Electrophoresis with Laser-Induced Fluorescence (CE-LIF) detection.

Signaling Pathway of ADMA
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The biosynthesis and metabolism of ADMA are intricately linked to nitric oxide signaling. The
following diagram illustrates the key steps in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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